Cas no 108840-40-0 (1,2-Propanediol,3-[4-(phenylmethoxy)phenoxy]-)

• Product Name: 1,2-Propanediol,3-[4-(phenylmethoxy)phenoxy]-
• CAS No: 108840-40-0
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 201385
• PubChem ID: 231080
• Update Time: 2025-04-19

1,2-Propanediol,3-[4-(phenylmethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[4-(phenylmethoxy)phenoxy]-
• 3-(4-phenylmethoxyphenoxy)propane-1,2-diol
• 1,2-Propanediol, 3-((p-benzyloxy)phenoxy)-
• 1,2-Propanediol, 3-(4-(phenylmethoxy)phenoxy)-
• 3-(p-Benzyloxyphenoxy)-1,2-propanediol
• 3-[4-(benzyloxy)phenoxy]propane-1,2-diol
• BRN 2336445
• NSC-26620
• SCHEMBL9161666
• DTXSID10910883
• 3-[4-(phenylmethoxy)-phenoxy]-1,2-propanediol
• 3-[4-(Phenylmethoxy)phenoxy]-1,2-propanediol
• CLZPEXPWVLNWBT-UHFFFAOYSA-N
• 108840-40-0
• AKOS016649467
• NSC26620

• Inchi： 1S/C16H18O4/c17-10-14(18)12-20-16-8-6-15(7-9-16)19-11-13-4-2-1-3-5-13/h1-9,14,17-18H,10-12H2
• InChI Key： CLZPEXPWVLNWBT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC1C=CC=CC=1)CC(CO)O

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 481.1°Cat760mmHg
• Flash Point: 244.8°C
• Refractive Index: 1.589
• PSA: 58.92
• LogP: 1.99760